Cas no 7461-02-1 (Tetrahydrocoptisine)

• Product Name: Tetrahydrocoptisine
• CAS No: 7461-02-1
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 823214
• Update Time: 2025-04-19

Tetrahydrocoptisine Chemical and Physical Properties

Names and Identifiers

• Tetrahydrocoptisine
• Coptisine, tetrahydro-
• TETRAHYDROCOPTISINE(P)
• Trahydocoptisine
• (+/-)-7,8,13,13a-tetrahydrocoptisine
• (+/-)stylopine
• (RS)-Stylopine
• Chelidamine
• DL-Stylopine
• DL-Tetrahydrocoptisine

• Inchi： 1S/C19H17NO4/c1-2-16-19(24-10-21-16)14-8-20-4-3-12-6-17-18(23-9-22-17)7-13(12)15(20)5-11(1)14/h1-2,6-7,15H,3-5,8-10H2
• InChI Key： UXYJCYXWJGAKQY-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C3C(=C12)CN1CCC2C=C4C(=CC=2C1C3)OCO4

Computed Properties

• Exact Mass: 323.11600
• Monoisotopic Mass: 323.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.3
• XLogP3: 3
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Color/Form: Cryst.
• PSA: 40.16000
• LogP: 2.73740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives